Piperazine, 1-decyl-4-methyl-

• CAS No.: 59630-91-0
• Molecular Formula: C15H32N2
• Molecular Weight: 240.43 g/mol
• IUPAC Name: 1-decyl-4-methylpiperazine
• InChI: InChI=1S/C15H32N2/c1-3-4-5-6-7-8-9-10-11-17-14-12-16(2)13-15-17/h3-15H2,1-2H3
• InChI Key: GEZKJKJTOSJODF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCN1CCN(CC1)C

Description

Piperazine, 1-decyl-4-methyl- is a useful research compound. Its molecular formula is C15H32N2 and its molecular weight is 240.43 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g (1 mole) of 1-methyl-piperazine and 176.5 g (1 mole) of decyl chloride were heated under reflux, at an external temperature of 150° C, until the reaction mixture had ceased boiling. After cooling, the solid product was extracted by shaking with a mixture with 40 g (1 mole) of sodium hydroxide in 500 ml of water and 500 ml of isobutanol. The organic phase was separated off and concentrated, and the residue was extracted with petroleum ether. After evaporating the petroleum ether solution, 180 g (75% of theory) of 1-methyl-4-decyl-piperazine were obtained in a form which was pure according to thin layer chromatography.